Cas no 25452-29-3 (2-{(4-methoxyphenyl)methylamino}-2-methylpropan-1-ol)

• Product Name: 2-{(4-methoxyphenyl)methylamino}-2-methylpropan-1-ol
• CAS No: 25452-29-3
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 286949
• PubChem ID: 272308
• Update Time: 2025-04-19

2-{(4-methoxyphenyl)methylamino}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,2-[[(4-methoxyphenyl)methyl]amino]-2-methyl-
• 2-[(4-methoxyphenyl)methylamino]-2-methylpropan-1-ol
• 2-(((4-methoxyphenyl)methyl)amino)-2-methylpropanol
• 2-(4-methoxybenzylamino)-2-methylpropan-1-ol
• 2-[(4-methoxybenzyl)amino]-2-methylpropan-1-ol
• AC1L6RLZ
• AC1Q570S
• CTK4F5789
• NSC116614
• STK291283
• SureCN51355
• 2-{(4-methoxyphenyl)methylamino}-2-methylpropan-1-ol
• DTXSID70297566
• EN300-161157
• AN-465/42518549
• NSC-116614
• 1-propanol, 2-[[(4-methoxyphenyl)methyl]amino]-2-methyl-
• SCHEMBL51355
• 25452-29-3
• 2-{[(4-METHOXYPHENYL)METHYL]AMINO}-2-METHYLPROPAN-1-OL
• AKOS000284772
• 2-[(4-methoxybenzyl)amino]-2-methyl-1-propanol
• OGOJQUAOZLKENI-UHFFFAOYSA-N

• Inchi： 1S/C12H19NO2/c1-12(2,9-14)13-8-10-4-6-11(15-3)7-5-10/h4-7,13-14H,8-9H2,1-3H3
• InChI Key： OGOJQUAOZLKENI-UHFFFAOYSA-N
• SMILES： OCC(C)(C)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 209.14167
• Monoisotopic Mass: 209.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.035
• Boiling Point: 343.1°C at 760 mmHg
• Flash Point: 161.3°C
• Refractive Index: 1.52
• PSA: 41.49
• LogP: 1.94660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines